N-(1-ethyl-2-oxoindolin-5-yl)-4-methylbenzamide

• IUPAC Name: N-(1-ethyl-2-oxo-3H-indol-5-yl)-4-methylbenzamide
• InChI: InChI=1S/C18H18N2O2/c1-3-20-16-9-8-15(10-14(16)11-17(20)21)19-18(22)13-6-4-12(2)5-7-13/h4-10H,3,11H2,1-2H3,(H,19,22)
• InChI Key: QRWLYVUROKMDQR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol
• CAS No.: 921773-83-3

Description

N-(1-ethyl-2-oxoindolin-5-yl)-4-methylbenzamide is a useful research compound. Its molecular formula is C18H18N2O2 and its molecular weight is 294.354. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Studies

Research has been conducted on the synthesis and biological activity of compounds structurally related to N-(1-ethyl-2-oxoindolin-5-yl)-4-methylbenzamide. For example, the synthesis of N-[(2,3-dioxoindolin-1-yl)-N-methylbenzamide] and its metal complexes with Co(II), Ni(II), Cu(II), and Zn(II) showed some complexes exhibit good bacterial activities. This highlights the potential use of related compounds in developing antimicrobial agents (Alkam et al., 2015).

Chemical Reactions and Synthesis Techniques

Studies have explored the chemical reactions of related compounds for synthetic applications. The palladium iodide-catalyzed multicomponent carbonylative approaches to functionalized isoindolinone and isobenzofuranimine derivatives demonstrate the versatility of these compounds in organic synthesis, providing pathways to diverse molecular structures (Mancuso et al., 2014).

Corrosion Inhibition

Isatin derivatives, closely related to this compound, have been studied for their corrosion inhibition properties on mild steel in acidic environments. These findings suggest potential industrial applications in protecting metals from corrosion (Ansari et al., 2015).

Anticancer and Antimicrobial Activities

Some derivatives have shown promising biological activities, including anticonvulsant, anticancer, and antimicrobial effects. For instance, the discovery of substituted N′-(2-oxoindolin-3-ylidene)benzohydrazides as new apoptosis inducers using cell- and caspase-based high-throughput screening assays highlights the therapeutic potential of these compounds in cancer treatment (Sirisoma et al., 2009).

Environmental Applications

Related research has explored the use of adsorbents supported by titanium dioxide for the photocatalytic degradation of organic pollutants. This application is crucial for environmental remediation and the development of cleaner technologies (Torimoto et al., 1996).